2-(4-chlorophenyl)-N-(3-nitrophenyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C14H11ClN2O3/c15-11-6-4-10(5-7-11)8-14(18)16-12-2-1-3-13(9-12)17(19)20/h1-7,9H,8H2,(H,16,18)
• InChI Key: FQYNMCGYXSHSJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C14H11ClN2O3
• Molecular Weight: 290.70 g/mol

Description

2-(4-chlorophenyl)-N-(3-nitrophenyl)acetamide, also known as N-(4-chlorophenyl)-3-nitrobenzeneacetamide (CNB-001), is a novel compound that has been the subject of scientific research due to its potential therapeutic properties. CNB-001 is a small molecule that has shown promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The exact mechanism of action of CNB-001 is not fully understood. However, it is believed to work by reducing oxidative stress and inflammation in the brain, which are two key factors in the progression of neurodegenerative diseases. CNB-001 may also increase the production of certain proteins that are important for the survival of neurons.
Biochemical and physiological effects:
CNB-001 has been shown to have several biochemical and physiological effects. In animal studies, CNB-001 has been shown to increase the levels of certain neurotransmitters in the brain, which can improve cognitive function. CNB-001 has also been shown to reduce the levels of beta-amyloid and tau proteins, which are two hallmarks of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of CNB-001 is that it has shown promise in both in vitro and in vivo studies, which suggests that it may be effective in humans. However, one limitation is that the synthesis of CNB-001 is a complex process that requires expertise in organic chemistry. Another limitation is that more research is needed to fully understand the mechanism of action of CNB-001 and its potential side effects.

Future Directions

There are several future directions for research on CNB-001. One area of research is to further investigate the mechanism of action of CNB-001 and how it works to protect neurons. Another area of research is to investigate the potential of CNB-001 in the treatment of other neurodegenerative diseases such as Huntington's disease and amyotrophic lateral sclerosis. Additionally, more research is needed to determine the safety and efficacy of CNB-001 in humans.

Synthesis Methods

CNB-001 can be synthesized using a multi-step process involving the reaction of 4-chloroaniline and 3-nitrobenzeneacetyl chloride. The resulting intermediate is then subjected to further reactions to produce the final compound. The synthesis of CNB-001 is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

CNB-001 has been the subject of several scientific studies due to its potential therapeutic properties. In vitro studies have shown that CNB-001 has neuroprotective effects and can prevent the death of neurons. Animal studies have also shown that CNB-001 can improve cognitive function and reduce the symptoms of neurodegenerative diseases.